Cas no 2757952-28-4 (Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate)

Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure combines a piperazine moiety with an oxetane ring, offering unique reactivity for constructing complex heterocyclic frameworks. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions. This compound is especially useful in medicinal chemistry for introducing polar, three-dimensional fragments that improve drug-like properties such as solubility and metabolic stability. Its modular design allows for efficient derivatization, making it a practical building block for developing bioactive molecules. High purity and consistent quality ensure reliable performance in synthetic workflows.
Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate structure
2757952-28-4 structure
Product Name:Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate
CAS No:2757952-28-4
MF:C13H24N2O3
MW:256.341263771057
CID:6024847
PubChem ID:165752003
Update Time:2025-10-29

Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate
    • 2757952-28-4
    • EN300-37101607
    • Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate
    • Inchi: 1S/C13H24N2O3/c1-12(2,3)18-11(16)8-13(9-17-10-13)15-6-4-14-5-7-15/h14H,4-10H2,1-3H3
    • InChI Key: FKCXKIVQUPNJBN-UHFFFAOYSA-N
    • SMILES: O1CC(CC(=O)OC(C)(C)C)(C1)N1CCNCC1

Computed Properties

  • Exact Mass: 256.17869263g/mol
  • Monoisotopic Mass: 256.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 50.8Ų

Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate Pricemore >>

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Additional information on Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate

Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate (CAS No. 2757952-28-4): A Versatile Building Block in Modern Drug Discovery

In the rapidly evolving field of pharmaceutical chemistry, Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate (CAS No. 2757952-28-4) has emerged as a critical intermediate for the synthesis of novel therapeutic agents. This compound, characterized by its unique oxetane and piperazine moieties, offers exceptional versatility in drug design, particularly in the development of central nervous system (CNS) targeted molecules and GPCR modulators. Its structural features align with current trends in fragment-based drug discovery (FBDD) and bioisosteric replacement, making it a sought-after reagent in medicinal chemistry.

The oxetane ring in Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate is a key highlight, as it enhances metabolic stability and improves pharmacokinetic properties—a hot topic in AI-driven drug design discussions. Researchers frequently search for compounds like this to address challenges such as blood-brain barrier (BBB) penetration and oral bioavailability optimization. The piperazine component further expands its utility, enabling interactions with diverse biological targets, including serotonin receptors and dopamine transporters, which are central to treating neurological disorders.

From a synthetic perspective, the tert-butyl ester group in this compound provides a convenient handle for further derivatization, a feature highly valued in combinatorial chemistry and high-throughput screening (HTS) workflows. Recent publications highlight its role in constructing PROTACs (proteolysis-targeting chimeras)—a breakthrough technology in targeted protein degradation. This aligns with growing interest in small-molecule degraders, a trending topic in 2024 drug development forums.

Beyond its pharmaceutical applications, Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate has garnered attention in peptide mimetics research. Its ability to mimic protein-protein interaction (PPI) interfaces makes it valuable for developing allosteric modulators, another area dominating Google Scholar searches. The compound’s chiral center also opens doors to enantioselective synthesis strategies, a subject frequently queried in Cheminformatics databases.

In conclusion, Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate (CAS No. 2757952-28-4) exemplifies the intersection of structural innovation and therapeutic potential. Its relevance to neuropharmacology, cancer immunotherapy, and precision medicine ensures its continued prominence in both academic and industrial research, answering the persistent demand for next-generation drug scaffolds.

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